Cas no 890639-34-6 (1-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-1-ol)

• Product Name: 1-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-1-ol
• CAS No: 890639-34-6
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 6068098
• PubChem ID: 16451090
• Update Time: 2025-06-08

1-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-1-ol
• 1-{1-[2-(2,3-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-propanol
• 1H-Benzimidazole-2-methanol, 1-[2-(2,3-dimethylphenoxy)ethyl]-α-ethyl-
• 1-(1-(2-(2,3-dimethylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)propan-1-ol
• 1-{1-[2-(2,3-dimethylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}propan-1-ol
• VU0607007-1
• 890639-34-6
• F3243-0520
• AKOS000272570
• AT-057/43468617
• 1-[1-[2-(2,3-dimethylphenoxy)ethyl]benzimidazol-2-yl]propan-1-ol
• Z237599210
• CCG-148007
• AKOS016040845
• 1-{1-[2-(2,3-dimethylphenoxy)ethyl]benzimidazol-2-yl}propan-1-ol

• Inchi： 1S/C20H24N2O2/c1-4-18(23)20-21-16-9-5-6-10-17(16)22(20)12-13-24-19-11-7-8-14(2)15(19)3/h5-11,18,23H,4,12-13H2,1-3H3
• InChI Key： GEUIDNZIBORCNX-UHFFFAOYSA-N
• SMILES： C(C1N(CCOC2=CC=CC(C)=C2C)C2=CC=CC=C2N=1)(O)CC

Computed Properties

• Exact Mass: 324.183778013g/mol
• Monoisotopic Mass: 324.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.3Ų

Additional information on 1-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-1-ol

Chemical Profile of 1-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-1-ol (CAS No. 890639-34-6)

1-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-1-ol is a sophisticated organic compound characterized by its intricate molecular structure, which includes a benzodiazole moiety linked to a propyl alcohol group via an ethoxy chain. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development. The presence of the benzodiazole ring system suggests possible interactions with central nervous system receptors, while the propyl alcohol moiety may contribute to solubility and metabolic stability.

The chemical structure of this compound can be broken down into several key functional groups. The benzodiazole ring, a well-known pharmacophore, is known for its anxiolytic, sedative, and muscle relaxant properties. In contrast, the 2,3-dimethylphenyl group attached to the ethoxy chain introduces steric hindrance and may influence the compound's pharmacokinetic profile. The propyl alcohol group at the end of the molecule enhances its solubility in both polar and non-polar solvents, making it a versatile candidate for formulation in various pharmaceutical preparations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with remarkable accuracy. Molecular docking studies have been conducted to evaluate the binding affinity of 1-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-1-ol to various protein targets. These studies suggest that the compound may interact with GABA receptors, which are crucial for regulating anxiety and sleep. Furthermore, the dimethylphenyl group could potentially modulate dopamine receptor activity, opening up possibilities for applications in neurodegenerative diseases.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The benzodiazole core is typically synthesized via cyclization reactions involving diazepam intermediates or similar precursors. The introduction of the 2,3-dimethylphenoxy)ethyl group requires careful control of reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as flow chemistry have been employed to improve yield and purity.

In vitro studies have begun to explore the pharmacological properties of 1-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-1-ol. Initial experiments indicate that the compound exhibits moderate affinity for GABA-A receptors, suggesting potential therapeutic effects similar to benzodiazepines but with a distinct chemical profile. Additionally, preliminary toxicity assays have shown that the compound is well-tolerated at low concentrations, although further studies are needed to assess long-term safety.

The potential applications of this compound extend beyond anxiolytic and sedative uses. Researchers are investigating its potential as an adjunct therapy for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of benzodiazole derivatives to modulate cholinergic systems makes them attractive candidates for these conditions. Moreover, the propyl alcohol moiety may enhance blood-brain barrier penetration, improving therapeutic efficacy.

The development of novel drug candidates often involves optimization of physicochemical properties such as solubility, bioavailability, and metabolic stability. In this context, 1-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-1-ol presents several advantages due to its balanced hydrophobicity and polarity. This characteristic allows for formulation in both oral and injectable forms, broadening its therapeutic potential.

The role of computational modeling in drug discovery cannot be overstated. By leveraging machine learning algorithms and quantum mechanics-based simulations, researchers can predict how modifications to the molecular structure will affect biological activity. These predictions guide experimental design and accelerate the discovery process. For instance, virtual screening has been used to identify optimal analogs of 1-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}propan-1-ol that may enhance potency or reduce side effects.

The future direction of research on this compound includes exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide insights into its therapeutic potential and limitations. Additionally, preclinical studies are needed to evaluate its efficacy and safety in animal models before human trials can begin.

The synthesis and characterization of novel organic compounds remain at the forefront of pharmaceutical research. Compounds like 1-{1-2-(2,3-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-ylo}lpropan-l-ol(CAS No. 890639-34-6) exemplify the intricate balance between structure and function that underpins modern drug development. As our understanding of biological systems continues to evolve，so too will our ability to design molecules that target them with precision.